Cas no 1396781-63-7 (1-cyclopropyl-2-4-(2,3-dimethoxybenzoyl)piperazin-1-ylethan-1-ol hydrochloride)

• Product Name: 1-cyclopropyl-2-4-(2,3-dimethoxybenzoyl)piperazin-1-ylethan-1-ol hydrochloride
• CAS No: 1396781-63-7
• MF: C₁₈H₂₇ClN₂O₄
• MW: 370.870984315872
• CID: 6411434
• PubChem ID: 71783061
• Update Time: 2025-05-28

1-cyclopropyl-2-4-(2,3-dimethoxybenzoyl)piperazin-1-ylethan-1-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-cyclopropyl-2-4-(2,3-dimethoxybenzoyl)piperazin-1-ylethan-1-ol hydrochloride
• [4-(2-cyclopropyl-2-hydroxyethyl)piperazin-1-yl]-(2,3-dimethoxyphenyl)methanone:hydrochloride
• VU0529647-1
• F6031-0338
• 1396781-63-7
• (4-(2-cyclopropyl-2-hydroxyethyl)piperazin-1-yl)(2,3-dimethoxyphenyl)methanone hydrochloride
• 1-cyclopropyl-2-[4-(2,3-dimethoxybenzoyl)piperazin-1-yl]ethan-1-ol hydrochloride
• [4-(2-cyclopropyl-2-hydroxyethyl)piperazin-1-yl]-(2,3-dimethoxyphenyl)methanone;hydrochloride
• AKOS026686338

• Inchi： 1S/C18H26N2O4.ClH/c1-23-16-5-3-4-14(17(16)24-2)18(22)20-10-8-19(9-11-20)12-15(21)13-6-7-13;/h3-5,13,15,21H,6-12H2,1-2H3;1H
• InChI Key： WHYJECTYQYQTSW-UHFFFAOYSA-N
• SMILES： [H]Cl.C(N1CCN(CC(C2CC2)O)CC1)(C1=CC=CC(OC)=C1OC)=O

Computed Properties

• Exact Mass: 370.1659350g/mol
• Monoisotopic Mass: 370.1659350g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 421
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 1-cyclopropyl-2-4-(2,3-dimethoxybenzoyl)piperazin-1-ylethan-1-ol hydrochloride

Comprehensive Overview of 1-cyclopropyl-2-4-(2,3-dimethoxybenzoyl)piperazin-1-ylethan-1-ol hydrochloride (CAS No. 1396781-63-7)

The compound 1-cyclopropyl-2-4-(2,3-dimethoxybenzoyl)piperazin-1-ylethan-1-ol hydrochloride (CAS No. 1396781-63-7) is a chemically synthesized small molecule with a unique structural framework. Its molecular architecture combines a cyclopropyl group, a piperazine ring, and a dimethoxybenzoyl moiety, making it a subject of interest in pharmaceutical research and drug discovery. The hydrochloride salt form enhances its solubility and stability, which are critical for preclinical and clinical applications.

In recent years, the demand for novel piperazine derivatives has surged due to their potential therapeutic applications. Researchers are particularly intrigued by the 2,3-dimethoxybenzoyl subunit, which is known to interact with various biological targets. This compound’s cyclopropyl group further contributes to its metabolic stability, a hot topic in medicinal chemistry as scientists seek to improve drug half-lives and reduce side effects.

The synthesis of 1-cyclopropyl-2-4-(2,3-dimethoxybenzoyl)piperazin-1-ylethan-1-ol hydrochloride involves multi-step organic reactions, including amide coupling and N-alkylation. These processes are widely discussed in academic and industrial settings, as they are pivotal for creating structurally diverse compounds. The compound’s CAS No. 1396781-63-7 serves as a unique identifier, ensuring accurate referencing in patents, journals, and regulatory documents.

One of the most frequently searched questions about this compound is its potential role in central nervous system (CNS) drug development. The piperazine core is a common feature in many CNS-active drugs, and the dimethoxybenzoyl group may modulate neurotransmitter receptors. This aligns with current trends in neuroscience research, where targeting GPCRs (G-protein-coupled receptors) is a major focus.

Another area of interest is the compound’s pharmacokinetic profile. Scientists and pharmaceutical companies are keen to understand its absorption, distribution, metabolism, and excretion (ADME) properties. Given the growing emphasis on precision medicine, such data are invaluable for tailoring therapies to individual patient needs.

From a commercial perspective, 1-cyclopropyl-2-4-(2,3-dimethoxybenzoyl)piperazin-1-ylethan-1-ol hydrochloride is often listed in chemical catalogs as a research chemical. Its availability is critical for academic labs and biotech firms exploring new drug candidates. The compound’s CAS No. 1396781-63-7 ensures precise sourcing, reducing the risk of errors in procurement.

Environmental and safety considerations are also paramount. While not classified as hazardous, proper handling protocols are recommended to ensure workplace safety. This reflects the broader industry shift toward green chemistry and sustainable practices, which are increasingly prioritized by regulatory agencies and investors alike.

In summary, 1-cyclopropyl-2-4-(2,3-dimethoxybenzoyl)piperazin-1-ylethan-1-ol hydrochloride (CAS No. 1396781-63-7) represents a promising candidate for further investigation. Its structural features and potential applications align with cutting-edge research trends, making it a valuable tool for scientists exploring next-generation therapeutics.